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Introduction

The sensitive and selective determination of cobalt is crucial in various fields, including
environmental monitoring, industrial process control, and biological research. 2-Nitroso-5-(N-
propyl-N-sulfopropylamino)phenol, commonly known as Nitroso-PSAP, is a highly sensitive
water-soluble chromogenic reagent that forms a stable, colored complex with cobalt(ll) ions.
This property allows for the quantitative determination of cobalt concentrations using
spectrophotometry. Nitroso-PSAP is also suitable for the determination of other metal ions
such as iron, nickel, and copper[1]. The cobalt(ll)-Nitroso-PSAP complex exhibits a distinct
absorbance maximum, enabling its measurement with high precision and accuracy. This
application note provides a detailed protocol for the spectrophotometric determination of cobalt
using Nitroso-PSAP.

Quantitative Data Summary

The spectrophotometric properties of the cobalt-Nitroso-PSAP complex, along with those of
other metal complexes with Nitroso-PSAP, are summarized in the table below for comparative
purposes.
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Wavelength of Maximum

Molar Absorptivity (g) (L

Metal lon

Absorbance (Amax) mol~ cm™?)
Cobalt (Co2+) 490 nm 4.0 x 10
Iron (Fe?*) 756 nm 4.5 x 10
Copper (Cuzt) 429 nm 2.8 x 104
Nickel (Ni2+) 394 nm 2.6 x 104

Data sourced from Dojindo Molecular Technologies, Inc.[1]

Experimental Workflow
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Figure 1. Experimental workflow for the spectrophotometric determination of cobalt using
Nitroso-PSAP.

Detailed Experimental Protocol

This protocol outlines the steps for the spectrophotometric determination of cobalt(ll) using
Nitroso-PSAP. The workable pH range for nitroso compounds is generally between 5.6 and
10.1[1]. A neutral pH of 7.0 is recommended for this procedure to ensure stable complex
formation.

1. Materials and Reagents

o Cobalt(ll) Standard Stock Solution (1000 mg/L): Dissolve 0.4770 g of cobalt(ll) sulfate
heptahydrate (CoSOa4-7H20) in deionized water, add 1 mL of concentrated sulfuric acid, and
dilute to 100 mL in a volumetric flask.

o Working Standard Cobalt(ll) Solutions: Prepare a series of working standards by appropriate
dilution of the stock solution with deionized water to cover the desired concentration range
(e.g., 0.1 to 2.0 mg/L).

e Nitroso-PSAP Reagent Solution (0.05% w/v): Dissolve 50 mg of 2-nitroso-5-(N-propyl-N-
sulfopropylamino)phenol in 100 mL of deionized water.

o Buffer Solution (pH 7.0): Prepare a phosphate buffer by dissolving appropriate amounts of
monobasic potassium phosphate (KH2POa4) and dibasic sodium phosphate (NazHPO4) in
deionized water. Adjust the pH to 7.0 £ 0.1 using a pH meter.

e Deionized Water

e Spectrophotometer

e Cuvettes (1 cm path length)

o Volumetric flasks, pipettes, and other standard laboratory glassware
2. Procedure

2.1. Preparation of the Calibration Curve
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» Pipette 10 mL of each working standard cobalt solution into a series of 50 mL volumetric
flasks.

e To each flask, add 5 mL of the pH 7.0 buffer solution and swirl to mix.

e Add 2 mL of the 0.05% Nitroso-PSAP reagent solution to each flask.

 Dilute to the mark with deionized water, stopper, and mix thoroughly.

 Allow the solutions to stand for 15 minutes at room temperature for complete color
development.

o Prepare a reagent blank by following the same procedure but using 10 mL of deionized
water instead of the cobalt standard solution.

o Set the spectrophotometer to a wavelength of 490 nm.

e Zero the spectrophotometer using the reagent blank.

e Measure the absorbance of each standard solution.

» Plot a calibration curve of absorbance versus cobalt concentration (in mg/L).

2.2. Analysis of the Sample Solution

o Take an appropriate aliquot of the sample solution (containing an unknown amount of cobalt)
and transfer it to a 50 mL volumetric flask. The volume of the aliquot should be chosen such
that the final absorbance falls within the range of the calibration curve.

e Add 5 mL of the pH 7.0 buffer solution.

e Add 2 mL of the 0.05% Nitroso-PSAP reagent solution.

 Dilute to the mark with deionized water, stopper, and mix well.

 Allow the solution to stand for 15 minutes for full color development.

o Measure the absorbance of the sample solution at 490 nm against the reagent blank.
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o Determine the concentration of cobalt in the sample by comparing its absorbance to the
calibration curve.

3. Interferences

Several metal ions can form complexes with Nitroso-PSAP and may interfere with the
determination of cobalt. The extent of interference depends on the concentration of the
interfering ions and the pH of the solution. While Nitroso-PSAP is a sensitive reagent, potential
interferences from other transition metals should be considered. Masking agents may be
employed to enhance the selectivity of the assay for cobalt in complex matrices.

4. Safety Precautions

Standard laboratory safety practices should be followed when performing this procedure. This
includes wearing appropriate personal protective equipment (PPE) such as safety glasses and
gloves. Handle all chemicals with care and dispose of waste according to institutional
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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